Cas no 2228838-69-3 (2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine)

2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine structure
2228838-69-3 structure
Product Name:2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine
CAS No:2228838-69-3
MF:C11H11ClN2
MW:206.671441316605
CID:5839134
PubChem ID:154185581
Update Time:2023-12-27

2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine
    • EN300-1993015
    • 2228838-69-3
    • Inchi: 1S/C11H11ClN2/c12-6-1-2-7-9(8-4-10(8)13)5-14-11(7)3-6/h1-3,5,8,10,14H,4,13H2
    • InChI Key: KYGOCWAAOKNAHD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC=C2C1CC1N

Computed Properties

  • Exact Mass: 206.0610761g/mol
  • Monoisotopic Mass: 206.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 41.8Ų

2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine
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Enamine
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Enamine
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Enamine
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Enamine
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